Declopramide
Overview
Description
Declopramide is a third-generation DNA repair inhibitor that modulates multi-drug resistance . It is a member of the N-substituted benzamide class of DNA repair inhibitors . The molecular formula of Declopramide is C13H20ClN3O .
Molecular Structure Analysis
The molecular weight of Declopramide is 269.77 g/mol . Its IUPAC name is 4-amino-3-chloro-N-[2-(diethylamino)ethyl]benzamide . The InChI and SMILES strings provide a textual representation of the molecule’s structure .
Physical And Chemical Properties Analysis
Declopramide has a molecular weight of 269.77 g/mol and a chemical formula of C13H20ClN3O .
Scientific Research Applications
Specific Scientific Field
Summary of the Application
Declopramide, a member of the N-substituted benzamide class of DNA repair inhibitors, has been investigated for use in colorectal cancer treatment . It has been identified as a compound capable of inducing apoptosis .
Methods of Application or Experimental Procedures
Declopramide was applied to the mouse 70Z/3 pre-B cell line and the human promyelocytic cancer cell line HL60 . Doses above 250 mM were used .
Results or Outcomes
Declopramide induced cytochrome c release into the cytosol and caspase-9 activation . It also induced a G2/M cell cycle block prior to the induction of apoptosis .
Application in Inflammatory Bowel Disease Treatment
Specific Scientific Field
Summary of the Application
Declopramide has been investigated for use in the treatment of inflammatory bowel disease .
Results or Outcomes
Application as a Radio- and Chemo-sensitizer
Specific Scientific Field
Summary of the Application
Declopramide has been identified as a potential sensitizer for radio- or chemotherapies . It can induce apoptosis and inhibit NF-kB activation, which are two potential mechanisms for its biological effect as a radio- and chemo-sensitizer .
Results or Outcomes
Application in Apoptosis Induction
Specific Scientific Field
Summary of the Application
Declopramide has been identified as a compound capable of inducing apoptosis . It can induce cytochrome c release into the cytosol and caspase-9 activation .
Methods of Application or Experimental Procedures
Declopramide was applied to the mouse 70Z/3 pre-B cell line or in the human promyelocytic cancer cell line HL60 . Doses above 250 mM were used .
Results or Outcomes
Declopramide induced a G2/M cell cycle block prior to the induction of apoptosis . The cell cycle block was also observed in the presence of broad spectrum caspase inhibitor zVADfmk and in a transfectant expressing high levels of Bcl-2 .
Application as a Radio- and Chemo-sensitizer
Specific Scientific Field
Summary of the Application
Declopramide has been identified as a potential sensitizer for radio- or chemotherapies . It can induce apoptosis and inhibit NF-kB activation, which are two potential mechanisms for its biological effect as a radio- and chemo-sensitizer .
Results or Outcomes
Application in Apoptosis Induction
Specific Scientific Field
Summary of the Application
Declopramide has been identified as a compound capable of inducing apoptosis . It can induce cytochrome c release into the cytosol and caspase-9 activation .
Methods of Application or Experimental Procedures
Declopramide was applied to the mouse 70Z/3 pre-B cell line or in the human promyelocytic cancer cell line HL60 . Doses above 250 mM were used .
Results or Outcomes
Declopramide induced a G2/M cell cycle block prior to the induction of apoptosis . The cell cycle block was also observed in the presence of broad spectrum caspase inhibitor zVADfmk and in a transfectant expressing high levels of Bcl-2 .
properties
IUPAC Name |
4-amino-3-chloro-N-[2-(diethylamino)ethyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20ClN3O/c1-3-17(4-2)8-7-16-13(18)10-5-6-12(15)11(14)9-10/h5-6,9H,3-4,7-8,15H2,1-2H3,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEYAKZXEBSVURO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=CC(=C(C=C1)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20862460 |
Source
|
| Record name | 4-Amino-3-chloro-N-(2-(diethylamino)ethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20862460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action |
Declopramide is a member of the N-substituted benzamide class of DNA repair inhibitors. There are two possible mechanisms of action of declopramide, with one involving (nuclear localizing factor kappaB) NFkB and the other involving the activation of the caspase cascade via the mitochondrial pathway, both of which lead to cell death (apoptosis). Declopramide may also increase the susceptibility of cancer cells to traditional radiation and/or chemotherapy treatment. It is proposed that G2/M cell cycle block is induced by pathways other than the protein 53 (p53) pathway. |
Source
|
| Record name | Declopramide | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB06421 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
Declopramide | |
CAS RN |
891-60-1 |
Source
|
| Record name | Declopramide [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000891601 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Declopramide | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB06421 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 4-Amino-3-chloro-N-(2-(diethylamino)ethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20862460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DECLOPRAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/916GJF577D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
